Cas no 190011-88-2 (Benzonitrile, 2-amino-3-chloro-6-fluoro-)

• Product Name: Benzonitrile, 2-amino-3-chloro-6-fluoro-
• CAS No: 190011-88-2
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 3848718
• PubChem ID: 53963382
• Update Time: 2025-04-22

Benzonitrile, 2-amino-3-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-3-chloro-6-fluoro-
• JMLLGMVTOGELLM-UHFFFAOYSA-N
• SCHEMBL1462094
• AKOS017515389
• 190011-88-2
• 2-amino-3-chloro-6-fluorobenzonitrile
• DTXSID201286776

• Inchi： 1S/C7H4ClFN2/c8-5-1-2-6(9)4(3-10)7(5)11/h1-2H,11H2
• InChI Key： JMLLGMVTOGELLM-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(F)C=CC(Cl)=C1N

Computed Properties

• Exact Mass: 170.0047040Da
• Monoisotopic Mass: 170.0047040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų